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Compound of Interest

Compound Name:
Amphotericin B, methyl ester,

hydrochloride

CAS No.: 35375-29-2

Cat. No.: B15144003

Get Quote

An In-Depth Technical Guide to Amphotericin B Methyl Ester Hydrochloride for Researchers

Executive Summary
Amphotericin B (AmB) remains a powerful, broad-spectrum antifungal agent, yet its clinical and

research applications are hampered by significant nephrotoxicity and poor aqueous solubility.

To address these limitations, the semi-synthetic derivative Amphotericin B methyl ester (AME)

was developed. As its hydrochloride salt, this compound exhibits markedly improved water

solubility and a significantly reduced toxicity profile compared to its parent molecule. This guide

provides a comprehensive technical overview of Amphotericin B methyl ester hydrochloride,

focusing on its chemical identification, mechanism of action, comparative advantages, and

practical experimental protocols for its use in a research setting. It is designed to serve as a

foundational resource for researchers in pharmacology, virology, and mycology.
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For decades, Amphotericin B has been an indispensable tool in combating systemic fungal

infections. Its mechanism, which involves binding to ergosterol in fungal cell membranes,

provides a broad spectrum of fungicidal activity. However, this efficacy comes at a cost. AmB's

interaction with cholesterol in mammalian cell membranes leads to dose-limiting toxicities,

particularly renal damage.[1][2] Furthermore, its inherent insolubility in aqueous solutions

complicates formulation and administration.[3]

The development of Amphotericin B methyl ester hydrochloride (AME-HCl) represents a

significant step forward. By esterifying the carboxyl group of the parent molecule, this derivative

retains the essential antifungal pharmacophore while fundamentally altering its

physicochemical properties. The result is a compound with enhanced water solubility and a

dramatically improved safety profile, making it a valuable agent for both in vitro and in vivo

research.[1][4]

Chemical Identification and Physicochemical
Properties
Accurate identification is critical for experimental integrity. While the compound is

predominantly used and referenced as the hydrochloride salt for its solubility, it is indexed in

chemical databases primarily by the CAS number of the free methyl ester.
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Property Data Source(s)

Chemical Name

methyl

(1R,3S,5R,6R,9R,11R,15S,16

R,17R,18S,19E,21E,23E,25E,

27E,29E,31E,33R,35S,36R,37

S)-33-(((2R,3S,4S,5S,6R)-4-

amino-3,5-dihydroxy-6-

methyltetrahydro-2H-pyran-2-

yl)oxy)-1,3,5,6,9,11,17,37-

octahydroxy-15,16,18-

trimethyl-13-oxo-14,39-

dioxabicyclo[33.3.1]nonatriaco

nta-19,21,23,25,27,29,31-

heptaene-36-carboxylate

[5][6]

Synonym(s)
Amphotericin B Monomethyl

Ester, Methylamphotericin B
[5][6]

CAS Number
36148-89-7 (for the free methyl

ester)
[5][7][8][9]

Molecular Formula C₄₈H₇₅NO₁₇ [9][10]

Molecular Weight 938.11 g/mol [8][9]

Solubility
Water-soluble; Soluble in

DMSO
[4][11][12]

Stability

In solution, generally less

stable than Amphotericin B,

though stability is improved at

a controlled pH of 6.0 and 5°C.

[13] Solid form is stable.

[13]

Storage
Store solid at -20°C, protected

from light.
[8]

Mechanism of Action
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AME-HCl's primary mode of action is inherited from its parent compound, targeting the

fundamental building block of fungal cell membranes. However, its utility has expanded into

antiviral research due to a distinct secondary mechanism.

Antifungal Activity: Membrane Disruption
The core mechanism relies on the high affinity of the polyene macrolide structure for ergosterol,

a sterol unique to fungal cell membranes.[14]

Binding: AME-HCl binds selectively to ergosterol within the fungal membrane's lipid bilayer.

Pore Formation: Upon binding, multiple AME-HCl molecules self-assemble, forming

transmembrane channels or pores.

Ion Leakage: These pores disrupt the membrane's integrity, causing a rapid and uncontrolled

leakage of monovalent ions (K⁺, Na⁺) and other essential small molecules from the

cytoplasm.

Cell Death: The resulting loss of ionic gradients and cellular contents leads to metabolic

arrest and fungal cell death.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.medchemexpress.com/amphotericin-b-methyl-ester-hydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15144003?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Amphotericin B
Methyl Ester HCl

Fungal Cell Membrane

 Binds to

Ergosterol

 Contains

Transmembrane
Pore Formation

 Inserts into

Rapid Ion Leakage
(K+, Na+, H+)

 Causes

Fungal Cell Death

 Leads to

Click to download full resolution via product page

Diagram 1: Antifungal mechanism of action.

Antiviral Activity: Inhibition of Viral Assembly
AME-HCl has demonstrated potent activity against enveloped viruses, including HIV-1 and

Herpes Simplex Virus (HSV).[4][14] This action is distinct from its antifungal mechanism and is

attributed to its interaction with cholesterol in host-derived viral envelopes. It disrupts the

production of HIV-1 particles and potently inhibits viral replication.[14][15]

The Critical Advantage: A Superior Toxicity Profile
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The primary rationale for choosing AME-HCl over conventional Amphotericin B in a research

context is its significantly reduced toxicity. This allows for the administration of higher effective

doses in animal models with fewer confounding adverse effects.

Parameter Amphotericin B
Amphotericin B
Methyl Ester HCl

Source(s)

Toxicity High; Dose-limiting Markedly lower [1][2]

Nephrotoxicity
Significant and

common

Minimal; ~8x less

nephrotoxic in dogs
[2][16]

Acute Toxicity High
~20 times less toxic in

mice (IV)
[17]

Aqueous Solubility

Poor; requires

solubilizing agents like

deoxycholate

High [3][4]

Pharmacokinetics Persistent in serum

Cleared ~4x faster

from the central

compartment

[16]

Studies in mice, rats, and dogs have consistently shown that AME-HCl is substantially less

toxic than its parent compound, with a particularly dramatic reduction in kidney damage.[1][2]

[17]

Key Applications in Research
The unique properties of AME-HCl make it a versatile tool for various research applications:

Antifungal Drug Discovery: Used as a control compound or as a scaffold for developing new

polyene derivatives with improved therapeutic indices.

In Vivo Mycology Models: Enables the study of fungal pathogenesis and treatment in animal

models at concentrations that would be lethal with conventional Amphotericin B.[7]

Virology Research: Serves as a tool to investigate the role of cholesterol in the lifecycle of

enveloped viruses and to explore novel antiviral strategies.[4]
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Membrane Biophysics: Used to study the biophysical properties of sterol-containing lipid

bilayers and the mechanics of pore formation.

Experimental Protocols
Protocol: Reconstitution and Handling of Stock
Solutions
Causality: Proper solubilization is paramount for ensuring accurate and reproducible

experimental results. While AME-HCl is water-soluble, creating a concentrated, sterile stock

solution in an organic solvent like DMSO is a standard and reliable practice. This minimizes the

volume of solvent added to the final experimental system and ensures complete dissolution

before dilution in aqueous media.

Methodology:

Aseptic Technique: Perform all steps in a laminar flow hood to maintain sterility.

Weighing: Accurately weigh the desired amount of AME-HCl solid powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the appropriate volume of high-purity, sterile-filtered DMSO to achieve

the desired stock concentration (e.g., 10 mg/mL).

Dissolution: Vortex the solution vigorously for 1-2 minutes until the solid is completely

dissolved. A brief, gentle warming in a 37°C water bath can aid dissolution if necessary.

Aliquoting: Dispense the concentrated stock solution into smaller, single-use aliquots in

sterile, light-protecting (amber) microcentrifuge tubes. This prevents repeated freeze-thaw

cycles which can degrade the compound.

Storage: Store the aliquots at -20°C, protected from light. For long-term storage, -80°C is

recommended.

Working Solution Preparation: When ready to use, thaw a single aliquot. Dilute the stock

solution to the final working concentration in the appropriate sterile aqueous medium (e.g.,
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PBS, cell culture media). Ensure the final concentration of DMSO in the experimental system

is non-toxic (typically <0.5%).

Preparation

Storage & Use

1. Weigh AME-HCl Powder

2. Add Sterile DMSO

3. Vortex to Dissolve

4. Create Concentrated
Stock Solution

5. Aliquot into
Light-Protecting Tubes

6. Store at -20°C
or -80°C

7. Dilute to Working
Concentration for Assay

Thaw one aliquot
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Click to download full resolution via product page

Diagram 2: Workflow for stock solution preparation.

Conclusion
Amphotericin B methyl ester hydrochloride is more than a mere derivative; it is a refined

research tool that retains the potent, broad-spectrum activity of its predecessor while

overcoming its most significant drawbacks. Its enhanced water solubility and, most critically, its

vastly superior toxicity profile, empower researchers to conduct experiments with greater

precision, safety, and translational relevance. This guide provides the foundational knowledge

for scientists to confidently incorporate this valuable compound into their studies of fungal and

viral pathogens.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Foundational & Exploratory

Check Availability & Pricing
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